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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in resolving
common issues encountered during their experiments, with a specific focus on the MCC-134
common mode error observed at temperatures exceeding 1000°C.

Frequently Asked Questions (FAQSs)

Q1: What is a common mode error in the context of the MCC-134?

Al: Acommon mode error on the MCC-134 indicates that the voltage on one or both of the
thermocouple inputs is outside the valid operating range. The MCC-134's thermocouple inputs
are electrically isolated from the Raspberry Pi to minimize noise and protect against harsh
electrical environments.[1][2][3][4] However, there is a limit to the voltage difference that can
exist between the thermocouple leads and the instrument's ground, and between the individual
thermocouple channels themselves. When this limit is exceeded, the analog-to-digital converter
(ADC) cannot make an accurate measurement, and the system reports a common mode error.

Q2: Why am | only seeing the MCC-134 common mode error at temperatures above 1000°C?

A2: The appearance of a common mode error specifically at high temperatures is often linked
to the degradation of the thermocouple's insulation resistance.[5] As temperatures rise,
particularly above 600°C, the insulating material within the thermocouple cable (typically
magnesium oxide in mineral-insulated cables) becomes less effective.[5] This decrease in
insulation resistance can lead to electrical leakage between the thermocouple wires and the
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protective metal sheath, or between the two thermocouple wires themselves. This leakage can
create a ground loop or introduce a voltage that exceeds the MCC-134's common-mode input
range.

Q3: What are the primary causes of common mode errors in high-temperature thermocouple

measurements?
A3: The primary causes of common mode errors in this context include:

 Insulation Breakdown at High Temperatures: As mentioned, the insulating properties of the
thermocouple materials can degrade at elevated temperatures, leading to current leakage.[5]

e Ground Loops: These occur when there are multiple ground connections in the
measurement circuit at different electrical potentials.[6] This is a common issue when a
grounded thermocouple is used, and the equipment it is attached to is also grounded
elsewhere.

o Electromagnetic Interference (EMI): High-temperature environments, such as furnaces, are
often electrically noisy. EMI can be induced in the thermocouple wires, creating a common
mode voltage.

e Improper Shielding: Inadequate or incorrectly implemented shielding of the thermocouple
extension wires can make the measurement more susceptible to electrical noise.

Troubleshooting Guide

Issue: The MCC-134 reports a "common mode error” intermittently or consistently when
measuring temperatures above 1000°C.

This guide will walk you through a series of steps to identify and resolve the root cause of the
common mode error.

Step 1: Verify Thermocouple Type and Condition
« Is the thermocouple rated for the measurement temperature?

o Ensure that the thermocouple type (e.g., K-type, N-type) and its sheath material are
appropriate for temperatures above 1000°C.
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« |s the thermocouple new or has it been used extensively at high temperatures?

o Prolonged exposure to high temperatures can accelerate the degradation of the insulation.
Consider replacing the thermocouple with a new one, preferably with high-purity
insulation.

Step 2: Assess the Grounding and Shielding Configuration

Are you using a grounded or ungrounded thermocouple?

o An ungrounded (isolated) thermocouple is generally recommended to prevent ground
loops.[7] If you are using a grounded thermocouple, proceed to the next point.

If using a grounded thermocouple, is it creating a ground loop?

o A ground loop can occur if the thermocouple is grounded at the measurement point and
the measuring instrument is also grounded.[6] Try to have only one ground point in the
entire measurement circulit.

Is the thermocouple extension cable shielded?

o Using a shielded thermocouple extension cable can help to minimize the effects of
electromagnetic interference.

If using a shielded cable, is the shield grounded correctly?

o The shield should be grounded at only one end, typically at the measuring instrument (the
MCC-134 side).[8] Grounding the shield at both ends can create a ground loop.

Step 3: Consider the Use of a Signal Conditioner

« |s the electrical environment particularly noisy?

o In environments with significant electromagnetic interference, a thermocouple signal
conditioner with a low-pass filter may be necessary. This device is placed between the
thermocouple and the MCC-134 and helps to filter out the noise that can cause a common
mode error.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sensorland.com/howpage078.html
https://www.omega.co.uk/pptst/DRI-U_SERIES.html
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.thermometricscorp.com/thermocouple-shielding.html
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the key electrical specifications for the MCC-134 and the

typical behavior of thermocouple insulation resistance at elevated temperatures.

Parameter

Specification / Value

Notes

MCC-134 Common Mode

The voltage on any input

relative to the instrument's

0.8 V max )
Voltage Range ground must not exceed this
value.
o Provides high-resolution
MCC-134 Analog-to-Digital ]
24-bit measurements.[1][2][3][4][9]

Converter (ADC) Resolution

[10][11][12]

Thermocouple Insulation

Resistance

Decreases exponentially with

increasing temperature

A significant drop is often
observed above 600°C.[5]

Effect of Decreased Insulation

Resistance

Increased electrical shunting
and potential for common

mode voltage

This is a likely cause of the
error above 1000°C.[5]

Experimental Protocol: Room Temperature
Insulation Resistance Test

This protocol describes a basic test to check the insulation resistance of a thermocouple at

room temperature. A significant drop in insulation resistance at room temperature can indicate

moisture contamination or physical damage, which will be exacerbated at high temperatures.

Objective: To measure the insulation resistance between the thermocouple wires and the

sheath.

Materials:

e Thermocouple to be tested

» Megohmmeter or insulation resistance tester
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« Alligator clips
Procedure:

e Disconnect the Thermocouple: Ensure the thermocouple is completely disconnected from
the MCC-134 and any other instrumentation.

e Connect the Megohmmeter:

o Connect one lead of the megohmmeter to one of the thermocouple's conductors (e.g., the
positive lead).

o Connect the other lead of the megohmmeter to the metallic sheath of the thermocouple.
o Apply Test Voltage:

o Set the megohmmeter to a suitable test voltage (e.g., 500 VDC).

o Apply the test voltage for 1 minute.
» Record the Resistance:

o Record the insulation resistance reading from the megohmmeter.
e Repeat for the Other Conductor:

o Disconnect the megohmmeter from the first conductor and connect it to the other
thermocouple conductor (e.g., the negative lead).

o Repeat steps 3 and 4.
o Test Between Conductors:

o Connect one lead of the megohmmeter to the positive thermocouple conductor and the
other lead to the negative conductor.

o Repeat steps 3 and 4.
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Expected Results: A new, high-quality mineral-insulated thermocouple should have an
insulation resistance in the gigaohm (GQ) range at room temperature. A significantly lower
reading may indicate a compromised thermocouple.

Troubleshooting Workflow
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@-m Common Mode Error > 1000°C

Step 1: Verify Thermocouple
- Is it rated for >1000°C?
- Is it new or aged?

[TC is appropriate TC is old or damaged
A

- Ungrounded or grounded TC?

Step 2: Check Grounding & Shielding
- Shield grounded at one end?

Solution: Replace with New,

Grounding & shielding are correct Using grounded TC High-Purity Insulation TC

Shielding is incorrect

Step 3: Evaluate Electrical Noise
- Is the environment noisy (EMI)?

——

Solution: Use Ungrounded
(Isolated) Thermocouple

Solution: Correct Shield Grounding

High EMI envi L i i
igl environment W noise environment (Ground at one end only)

Solution: Install Thermocouple
Signal Conditioner with Filter

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for MCC-134 common mode error.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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